Cas no 1094397-03-1 (2-(2-Methoxyphenyl)-4-methyl-3-oxopentanenitrile)

• Product name: 2-(2-Methoxyphenyl)-4-methyl-3-oxopentanenitrile
• CAS No: 1094397-03-1
• MF: C₁₃H₁₅NO₂
• MW: 217.2637
• MDL: MFCD11208696
• CID: 1069045
• PubChem ID: 43157049

2-(2-Methoxyphenyl)-4-methyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenyl)-4-methyl-3-oxopentanenitrile
• EN300-338521
• 1094397-03-1
• CS-0273352

• MDL： MFCD11208696
• Inchi： InChI=1S/C13H15NO2/c1-9(2)13(15)11(8-14)10-6-4-5-7-12(10)16-3/h4-7,9,11H,1-3H3
• InChI Key： UQXFCLVNJAMKPR-UHFFFAOYSA-N
• SMILES： CC(C)C(=O)C(C#N)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1Ų

Additional information on 2-(2-Methoxyphenyl)-4-methyl-3-oxopentanenitrile

Comprehensive Overview of 2-(2-Methoxyphenyl)-4-methyl-3-oxopentanenitrile (CAS No. 1094397-03-1)

2-(2-Methoxyphenyl)-4-methyl-3-oxopentanenitrile (CAS No. 1094397-03-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This nitrile derivative, characterized by its unique methoxyphenyl and oxopentanenitrile functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural complexity and reactivity.

The compound's molecular structure, featuring a methoxy group attached to a phenyl ring and a methyl-substituted oxopentanenitrile moiety, allows for diverse chemical transformations. This versatility is particularly relevant in the context of modern drug discovery, where nitrile-containing compounds are often utilized as precursors for bioactive molecules. Recent studies have highlighted the role of similar structures in the development of enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in precision medicine.

In the agrochemical sector, 2-(2-Methoxyphenyl)-4-methyl-3-oxopentanenitrile has shown promise as a building block for novel crop protection agents. Its aromatic nitrile core is frequently incorporated into pesticides and herbicides, addressing global challenges such as pest resistance and environmental sustainability. The compound's stability under various conditions also makes it suitable for formulation studies, a critical aspect of agrochemical innovation.

From a synthetic chemistry perspective, the compound's carbonyl and nitrile functionalities offer multiple sites for nucleophilic and electrophilic reactions. This reactivity is leveraged in multicomponent reactions and cascade syntheses, which are pivotal in streamlining the production of complex molecules. The rise of green chemistry has further amplified interest in such intermediates, as they often enable shorter synthetic routes with reduced waste generation.

Analytical characterization of CAS No. 1094397-03-1 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is essential for applications in regulated industries. The compound's spectral data, including its distinctive IR absorption bands for the nitrile and carbonyl groups, serve as fingerprints for identification and purity assessment.

Market trends indicate a rising demand for high-purity nitrile derivatives, driven by their expanding roles in electronics and material science. For instance, 2-(2-Methoxyphenyl)-4-methyl-3-oxopentanenitrile has been investigated for its potential in organic semiconductors and liquid crystal displays (LCDs), where its planar aromatic system and polar groups contribute to desirable electronic properties. This aligns with the broader industry shift toward flexible and energy-efficient devices.

Safety and handling protocols for this compound emphasize standard laboratory practices, given its non-hazardous classification under normal conditions. However, as with all fine chemicals, proper storage in anhydrous environments and avoidance of prolonged exposure to light are recommended to maintain stability. Regulatory compliance, including REACH and TSCA registrations, ensures its safe use across international markets.

In summary, 2-(2-Methoxyphenyl)-4-methyl-3-oxopentanenitrile (CAS No. 1094397-03-1) represents a multifaceted chemical entity with broad applicability. Its integration into cutting-edge research underscores the ongoing convergence of chemistry, biology, and materials science, offering solutions to some of today's most pressing technological and environmental challenges.